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Compound of Interest

Compound Name: Ethyl 3-diazo-2-oxopropanoate

CAS No.: 14214-10-9

Cat. No.: B3047568

Get Quote

Executive Summary
Ethyl diazopyruvate (Ethyl 3-diazo-2-oxopropanoate, EDP) is a versatile

-diazo-

-keto ester used as a "linchpin" reagent in the synthesis of polysubstituted nitrogen and oxygen
heterocycles. Unlike simple diazoacetates, EDP possesses an additional keto-carbonyl group,
enhancing its electrophilicity and allowing it to serve as a precursor for pyrazoles (via [3+2]
cycloaddition with alkynes), pyrazolines (with alkenes), and furans/oxazoles (via metal-
carbenoid pathways).

This guide focuses on the [3+2] 1,3-dipolar cycloaddition manifold, providing a validated

protocol for synthesizing functionalized pyrazole-3-carboxylates—a privileged scaffold in kinase

inhibitors and anti-inflammatory drugs.

Chemical Identity & Properties
IUPAC Name: Ethyl 3-diazo-2-oxopropanoate[1][2][3]
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Structure:

CAS Number: 7459-46-3 (Note: Often generated in situ due to stability concerns)

Molecular Weight: 142.11 g/mol [4]

Reactivity Profile: 1,3-Dipole (Huisgen cycloaddition); Carbene precursor (metal-catalyzed).

[3]

Mechanistic Insight: The Divergent Pathway
The reactivity of EDP is dictated by the presence (or absence) of a transition metal catalyst.

Thermal/Lewis Acid Conditions: The terminal nitrogen and carbon act as a 1,3-dipole,

reacting with unsaturated bonds (dipolarophiles) to form five-membered rings with high atom

economy.

Transition Metal Catalysis (Rh, Cu): Nitrogen is extruded to form a metal-carbenoid, which

undergoes cyclopropanation or X-H insertion.

Pathway A: [3+2] Cycloaddition

Pathway B: Carbenoid Formation
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Figure 1: Divergent reactivity pathways of Ethyl Diazopyruvate. Pathway A is the focus of this

protocol.

Preparation of Ethyl Diazopyruvate (EDP)
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Commercially available EDP is rare due to shelf-stability issues. It is best prepared fresh using

a diazo-transfer method or from the acid chloride. The method below uses TMS-Diazomethane,

a safer non-explosive alternative to diazomethane gas.

Protocol 1: Synthesis of Ethyl 3-diazo-2-oxopropanoate
Scale: 10 mmol Safety: Perform in a dedicated fume hood. TMS-diazomethane is toxic; avoid

inhalation.

Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

an argon inlet.

Reagents:

Ethyl chlorooxoacetate (Ethyl oxalyl chloride): 1.12 mL (10 mmol)

(Trimethylsilyl)diazomethane (

): 2.0 M in hexanes, 6.0 mL (12 mmol)

Tetrahydrofuran (THF): Anhydrous, 20 mL

Triethylamine (

): 1.67 mL (12 mmol) - Acts as HCl scavenger

Procedure:

Dissolve ethyl oxalyl chloride in THF and cool to 0 °C (ice bath).

Add

solution dropwise over 10 minutes.

Alternative: If using

, add it before the diazo source. (Note: Some protocols use excess diazomethane without
base; with TMS-diazomethane, a base facilitates the desilylation).

Stir at 0 °C for 1 hour, then warm to Room Temperature (RT) for 3 hours.
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Monitoring: TLC (Hexane/EtOAc 3:1) will show the disappearance of the acid chloride and

appearance of a yellow spot (EDP).

Workup:

Concentrate the mixture under reduced pressure (keep bath < 30 °C).

Resuspend residue in diethyl ether and wash with saturated

and brine.

Dry over

, filter, and concentrate.[5]

Purification: Flash column chromatography (Silica gel, 10-20% EtOAc in Hexane).

Yield: Typically 75-85% as a yellow oil.

Storage: Store at -20 °C in the dark. Use within 2 weeks.

Application Protocol: [3+2] Cycloaddition with
Alkynes
This protocol describes the reaction of EDP with a terminal alkyne (e.g., Phenylacetylene) to

synthesize Ethyl 5-phenyl-1H-pyrazole-3-carboxylate.

Rationale for Regioselectivity
The reaction between the electron-deficient EDP (LUMO dipole) and electron-rich

phenylacetylene (HOMO dipolarophile) typically favors the 3,5-disubstituted isomer due to

steric repulsion in the transition state. The bulky glyoxylate group (

) and the phenyl group prefer to be anti (1,4-relationship in the TS), leading to the 3,5-product
in the final pyrazole.

Protocol 2: Synthesis of Pyrazole Scaffolds
Reagents:
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Ethyl Diazopyruvate (EDP): 1.0 equiv.[6]

Phenylacetylene: 1.2 equiv.

Solvent: Toluene (anhydrous) or DCM.

Catalyst (Optional):

(10 mol%) for Lewis Acid acceleration.

Step-by-Step:

Preparation: In a pressure vial or RBF, dissolve EDP (142 mg, 1.0 mmol) in Toluene (5 mL).

Addition: Add Phenylacetylene (132 µL, 1.2 mmol).

Reaction:

Method A (Thermal): Heat to 80 °C for 12–16 hours.

Method B (Catalytic): Add

(49 mg, 0.1 mmol) and stir at RT for 24 hours. (Lewis acids lower the LUMO of the dipole,
accelerating the reaction).

Workup:

Evaporate solvent under vacuum.

The crude residue is often a mixture of the 3H-pyrazole (intermediate) and 1H-pyrazole

(aromatized).

Aromatization:[6] If the tautomerization is incomplete, treat the crude with catalytic DBU (1

drop) in DCM for 30 mins.

Purification: Silica gel chromatography (Gradient: 10%

40% EtOAc in Hexanes).
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Characterization:

Product: Ethyl 5-phenyl-1H-pyrazole-3-carboxylate.

1H NMR (CDCl3): Look for the pyrazole C4-H singlet around

7.0–7.2 ppm and the ethyl ester signals.

Data Summary: Optimization Parameters
Parameter Condition Yield (%)

Regioselectivit
y (3,5 : 3,4)

Notes

Solvent DCM (RT) < 10% N/A
Too slow without

catalyst.

Solvent Toluene (80°C) 65% 85 : 15
Standard thermal

conditions.

Catalyst (RT) 82% > 95 : 5

Lewis acid

improves

selectivity.

Catalyst 40% Complex Mix

Competing

carbene

pathways

observed.

Troubleshooting & Expert Tips
Competing Carbene Pathways: If you observe furan derivatives or "dimerization" of the diazo

compound (azine formation), it indicates nitrogen loss occurred before cycloaddition.

Solution: Avoid Copper/Rhodium catalysts if the goal is [3+2] cycloaddition. Use mild

Lewis acids (Sc, Yb) or pure thermal conditions.

Safety with Diazo Compounds: Never use ground glass joints without grease or Teflon

sleeves (friction can detonate diazo compounds). Do not heat neat (undiluted) EDP.
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Regioisomer Identification: The 3,5-isomer typically shows a NOE correlation between the

NH proton and the phenyl ortho-protons. The 3,4-isomer will show NOE between the ester

ethyl group and the phenyl ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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